
spectroscopic data (NMR, IR) for 4-
Bromophenylhydrazine hydrochloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-Bromophenylhydrazine

hydrochloride

Cat. No.: B1655769 Get Quote

An In-depth Technical Guide to the Spectroscopic Characterization of 4-
Bromophenylhydrazine Hydrochloride

Introduction
4-Bromophenylhydrazine hydrochloride (CAS No: 622-88-8; Molecular Formula:

C₆H₈BrClN₂) is a vital chemical intermediate widely employed in the synthesis of

pharmaceuticals, agrochemicals, and dyes.[1] Its utility primarily stems from its application in

the Fischer indole synthesis and as a precursor for various heterocyclic compounds.[1] Given

its role in complex molecular construction, unequivocal structural verification and purity

assessment are paramount. This guide provides a comprehensive analysis of the nuclear

magnetic resonance (NMR) and infrared (IR) spectroscopic data for 4-Bromophenylhydrazine
hydrochloride, offering researchers a detailed reference for its characterization. The

methodologies and interpretations presented herein are grounded in fundamental

spectroscopic principles and validated through reference data, ensuring a trustworthy and

authoritative resource.

Molecular Structure and Spectroscopic Overview
The structure of 4-Bromophenylhydrazine hydrochloride features a para-substituted

benzene ring, a key feature that dictates its spectroscopic signature. The protonated hydrazine

moiety (-NHNH₃⁺) further imparts distinct characteristics to both NMR and IR spectra.

Understanding these structural elements is the foundation for accurate spectral interpretation.
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Analyze IR Spectrum

Region > 1500 cm⁻¹ (Functional Group Region)

Region < 1500 cm⁻¹ (Fingerprint Region)

Broad band at 3300-3000 cm⁻¹?

Strong peak at ~820 cm⁻¹?

Confirm -NHNH₃⁺ Group

Yes

Medium peak > 3000 cm⁻¹?

Confirm Aromatic Ring

Yes

Peaks at 1600-1450 cm⁻¹?

Yes

Confirm 1,4-Substitution

Yes

Structure Verified
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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